Cas no 59467-98-0 (3H-1,4-Benzodiazepin-2-amine, N-methyl-N-nitroso-5-phenyl-)

3H-1,4-Benzodiazepin-2-amine, N-methyl-N-nitroso-5-phenyl- Properties

Names and Identifiers

• 3H-1,4-Benzodiazepin-2-amine, N-methyl-N-nitroso-5-phenyl-
• N-methyl-N-(5-phenyl-3H-1,4-benzodiazepin-2-yl)nitrous amide
• DTXSID30516129
• SCHEMBL7307922
• 59467-98-0

• InChIKey： FAQUSGFYTCTEMJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H14N4O/c1-20(19-21)15-11-17-16(12-7-3-2-4-8-12)13-9-5-6-10-14(13)18-15/h2-10H,11H2,1H3
• SMILES： O=NN(C1CN=C(C2=CC=CC=C2)C2=CC=CC=C2N=1)C

Computed Properties

• Exact Mass: 278.11692
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 278.11676108g/mol
• Heavy Atom Count: 21
• Complexity: 440
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• PSA: 57.39